Cas no 1170396-91-4 (N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)oxolane-2-carboxamide)

• Product Name: N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)oxolane-2-carboxamide
• CAS No: 1170396-91-4
• MF: C₁₈H₁₈N₆O₂
• MW: 350.374522686005
• CID: 6368458
• PubChem ID: 44071237
• Update Time: 2025-10-05

N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)oxolane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)oxolane-2-carboxamide
• N-[4-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]phenyl]oxolane-2-carboxamide
• AKOS024513741
• N-(4-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)tetrahydrofuran-2-carboxamide
• N-(4-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)oxolane-2-carboxamide
• 1170396-91-4
• F5564-0130

• Inchi： 1S/C18H18N6O2/c25-18(15-3-1-10-26-15)23-14-6-4-13(5-7-14)22-16-11-17(20-12-19-16)24-9-2-8-21-24/h2,4-9,11-12,15H,1,3,10H2,(H,23,25)(H,19,20,22)
• InChI Key： MAWUZRMGRDFKDV-UHFFFAOYSA-N
• SMILES： O1CCCC1C(NC1=CC=C(NC2=CC(N3C=CC=N3)=NC=N2)C=C1)=O

Computed Properties

• Exact Mass: 350.14912384g/mol
• Monoisotopic Mass: 350.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94Ų

Additional information on N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)oxolane-2-carboxamide

N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)oxolane-2-carboxamide

The compound N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)oxolane-2-carboxamide (CAS No. 1170396-91-4) is a highly specialized chemical entity with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in modulating key cellular pathways, making it a valuable candidate for drug development.

Structural Insights and Synthesis

The molecular structure of N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)oxolane-2-carboxamide is characterized by a pyrimidine ring fused with a pyrazole moiety, which is further connected to an oxolane (tetrahydrofuran) group via an amide linkage. This arrangement creates a highly functionalized molecule with potential for diverse interactions within biological systems. The synthesis of this compound involves a multi-step process, including the formation of the pyrimidine core, subsequent substitution reactions, and final coupling to introduce the oxolane group. Recent advancements in catalytic methods have improved the efficiency and scalability of its synthesis.

Biological Activity and Mechanism of Action

Research into the biological activity of N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)oxolane-2-carboxamide has revealed its potent inhibitory effects on several key enzymes and signaling pathways. Notably, it has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This inhibition has been linked to its ability to induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for anticancer therapy.

Moreover, this compound exhibits selectivity towards certain isoforms of these kinases, reducing off-target effects and enhancing its therapeutic potential. Preclinical studies have demonstrated significant antitumor activity in various cancer models, including breast and colorectal cancer. The mechanism of action involves modulation of downstream signaling pathways such as the MAPK/ERK pathway, which plays a pivotal role in cell proliferation and survival.

Therapeutic Applications and Clinical Potential

The therapeutic applications of N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-yliamino}phenyl)oxolane-2-carboxamide are not limited to oncology. Emerging research suggests its potential in treating neurodegenerative diseases such as Alzheimer's disease by targeting amyloid-beta production pathways. Additionally, its anti-inflammatory properties make it a candidate for inflammatory bowel disease (IBD) treatment.

Recent clinical trials have focused on evaluating its safety profile and pharmacokinetics in human subjects. Early results indicate favorable bioavailability and minimal adverse effects, which are encouraging for further development. The compound's ability to cross the blood-brain barrier also opens avenues for central nervous system (CNS)-related applications.

Future Directions and Research Opportunities

Despite its promising profile, further research is required to fully elucidate the mechanisms underlying its biological effects. Future studies should focus on identifying additional molecular targets and exploring combination therapies to enhance efficacy while minimizing resistance.

The development of N-(4-{6-(1H-pyrazol-1-yliamino}phenyl)oxolane-carboxamide) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with potent biological activity, positions it as a leading candidate for addressing unmet medical needs across multiple therapeutic areas.